Cas no 1314354-60-3 ((S)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester)

(S)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester is a chiral intermediate widely used in pharmaceutical synthesis, particularly in the development of bioactive compounds. Its key advantages include high stereochemical purity, ensured by the (S)-configured pyrrolidine moiety, which is critical for enantioselective applications. The tert-butyl ester group enhances stability and facilitates further functionalization under mild conditions. The 6-chloro-pyridazine moiety offers a reactive site for nucleophilic substitution, enabling versatile derivatization. This compound is valuable in medicinal chemistry for constructing complex molecules with precise stereocontrol. Its well-defined structure and reactivity make it a reliable building block for drug discovery and process optimization.
(S)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester structure
1314354-60-3 structure
Product Name:(S)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester
CAS No:1314354-60-3
MF:C13H18ClN3O3
MW:299.753322124481
CID:2159262
Update Time:2025-06-30

(S)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • (S)-3-(6-chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester
    • (S)-tert-Butyl 3-((6-chloropyridazin-3-yl)oxy)pyrrolidine-1-carboxylate
    • (S)-3-(6-Chloropyridazin-3-yloxy)pyrrolidine-1-carboxylic acid tert-butyl ester
    • (S)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester
    • Inchi: 1S/C13H18ClN3O3/c1-13(2,3)20-12(18)17-7-6-9(8-17)19-11-5-4-10(14)15-16-11/h4-5,9H,6-8H2,1-3H3/t9-/m0/s1
    • InChI Key: OBXUCECSYHIIQV-VIFPVBQESA-N
    • SMILES: ClC1=CC=C(N=N1)O[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Topological Polar Surface Area: 64.599

(S)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM493588-1g
(S)-tert-Butyl3-((6-chloropyridazin-3-yl)oxy)pyrrolidine-1-carboxylate
1314354-60-3 95%
1g
$769 2024-08-02
Fluorochem
090309-500mg
S)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester
1314354-60-3
500mg
£320.00 2022-02-28

Additional information on (S)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester

(S)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

(S)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester, with the CAS number 1314354-60-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a pyrrolidine ring substituted with a tert-butyl ester group and a 6-chloropyridazin-3-yloxy group, which contributes to its intriguing chemical properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridazine derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the (S)-configured pyrrolidine core, which is critical for its biological activity. Researchers have employed various strategies, including organocatalysis and transition metal-catalyzed reactions, to optimize the synthesis pathway, ensuring high yields and enantioselectivity.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. Preclinical studies have demonstrated that it exhibits potent activity against several therapeutic targets, including kinase enzymes and G-protein coupled receptors (GPCRs). For instance, a study published in Nature Communications highlighted its ability to modulate the activity of a specific kinase involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In addition to its pharmacological relevance, this compound has also been explored for its role in chemical biology. Its structure serves as a valuable tool for studying molecular recognition and interactions within biological systems. By incorporating the 6-chloropyridazin-3-yloxy group, researchers can investigate how structural modifications influence binding affinity and selectivity, providing insights into rational drug design.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have been used to predict its binding modes and interactions with target proteins, aiding in the design of more potent analogs. These computational studies complement experimental findings, creating a synergistic approach that accelerates drug discovery efforts.

The environmental impact and safety profile of (S)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester are also areas of interest. Studies conducted under environmentally relevant conditions have shown that it exhibits low toxicity to aquatic organisms, making it a safer option for therapeutic use compared to some traditional agents. Regulatory agencies have expressed interest in this compound due to its favorable safety profile and potential clinical benefits.

In conclusion, (S)-3-(6-Chloro-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester represents a significant advancement in medicinal chemistry. Its unique structure, coupled with cutting-edge synthetic methods and promising pharmacological properties, positions it as a key player in future drug development efforts. As research continues to uncover new applications and optimize its properties, this compound is poised to make a substantial impact on both academic and industrial sectors.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd